Cas no 121043-09-2 ([(2S,3R,4R,5S,6S)-3,5-Dihydroxy-2-[(2S,3S,4S,5R,6S)-5-hydroxy-2-methyl-4-(2-methylpropanoyloxy)-6-[[(1R,3S,5S,6S,7S,19S,21R,23S,24S,25R,26R)-24,25,26-trihydroxy-5,23-dimethyl-9-oxo-19-pentyl-2,4,8,20,22-pentaoxatricyclo[19.2.2.13,7]hexacosan-6-yl]oxy]oxan-3-yl]oxy-6-methyloxan-4-yl] 2-methylpropanoate)

• Product Name: [(2S,3R,4R,5S,6S)-3,5-Dihydroxy-2-[(2S,3S,4S,5R,6S)-5-hydroxy-2-methyl-4-(2-methylpropanoyloxy)-6-[[(1R,3S,5S,6S,7S,19S,21R,23S,24S,25R,26R)-24,25,26-trihydroxy-5,23-dimethyl-9-oxo-19-pentyl-2,4,8,20,22-pentaoxatricyclo[19.2.2.13,7]hexacosan-6-yl]oxy]oxan-3-yl]oxy-6-methyloxan-4-yl] 2-methylpropanoate
• CAS No: 121043-09-2
• MF: C₄₈H₈₂O₂₀
• MW: 979.152698040009
• CID: 181320
• Update Time: 2024-03-01

[(2S,3R,4R,5S,6S)-3,5-Dihydroxy-2-[(2S,3S,4S,5R,6S)-5-hydroxy-2-methyl-4-(2-methylpropanoyloxy)-6-[[(1R,3S,5S,6S,7S,19S,21R,23S,24S,25R,26R)-24,25,26-trihydroxy-5,23-dimethyl-9-oxo-19-pentyl-2,4,8,20,22-pentaoxatricyclo[19.2.2.13,7]hexacosan-6-yl]oxy]oxan-3-yl]oxy-6-methyloxan-4-yl] 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2,4,8,20,22-Pentaoxatricyclo[19.2.2.13,7]hexacosane, hexadecanoic acid deriv.
• 4)-6-deoxy-a-L-mannopyranosyl]oxy]-,intramol. 1,3''-ester, (11S)- (9CI)
• 4)-6-deoxy-a-L-mannopyranosyl]oxy]-,intramol. 1,3''-ester, (S)-
• 4)-O-6-deoxy-3-O-(2-methyl-1-oxopropyl)
• 4)-O-6-deoxy-3-O-(2-methyl-1-oxopropyl)-a-L-mannopyranosyl-(1&reg
• 4)-O-6-deoxy-a-L-mannopyranosyl-(1&reg
• Merremoside e
• [(2S,3R,4R,5S,6S)-3,5-Dihydroxy-2-[(2S,3S,4S,5R,6S)-5-hydroxy-2-methyl-4-(2-methylpropanoyloxy)-6-[[
• [(2S,3R,4R,5S,6S)-3,5-Dihydroxy-2-[(2S,3S,4S,5R,6S)-5-hydroxy-2-methyl-4-(2-methylpropanoyloxy)-6-[[(1R,3S,5S,6S,7S,19S,21R,23S,24S,25R,26R)-24,25,26-trihydroxy-5,23-dimethyl-9-oxo-19-pentyl-2,4,8,20,22-pentaoxatricyclo[19.2.2.13,7]hexacosan-6-yl]oxy]oxan-3-yl]oxy-6-methyloxan-4-yl] 2-methylpropanoate

• Inchi： 1S/C48H82O20/c1-10-11-17-20-29-21-18-15-13-12-14-16-19-22-30(49)63-41-35(54)47(66-37-26(7)59-45(62-29)33(52)32(37)51)60-27(8)38(41)67-48-36(55)42(65-44(57)24(4)5)39(28(9)61-48)68-46-34(53)40(31(50)25(6)58-46)64-43(56)23(2)3/h23-29,31-42,45-48,50-55H,10-22H2,1-9H3/t25-,26-,27-,28-,29-,31-,32-,33+,34+,35+,36+,37-,38-,39-,40+,41-,42-,45-,46-,47+,48-/m0/s1
• InChI Key： UTZOTQBKIJDMFV-LMYCHAOFSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)OC(C(C)C)=O)O)OC(C(C)C)=O)O)[C@H]1[C@H](C)O[C@H]2[C@@H]([C@@H]1OC(CCCCCCCCC[C@H](CCCCC)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O2)O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 14
• Complexity: 1550
• Topological Polar Surface Area: 274